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Compound of Interest

Compound Name: Phenyl propionate

Cat. No.: B036179 Get Quote

Introduction

Phenyl propionate (CAS No. 637-27-4), also known as propanoic acid, phenyl ester, is an

organic compound classified as an ester.[1] It is formed from the reaction of phenol and

propanoic acid.[1] This colorless to pale yellow liquid or crystalline solid possesses a pleasant,

fruity aroma, which leads to its use in the fragrance and flavoring industries.[1][2] For

researchers, scientists, and drug development professionals, phenyl propionate serves as a

versatile reagent and building block in organic synthesis.[3] Its applications include the

synthesis of more complex molecules, pharmaceuticals, and agrochemicals.[3] This technical

guide provides a comprehensive overview of its physical properties, safety information, and

common laboratory protocols.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of phenyl propionate is presented

below for easy reference in a laboratory setting.
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Property Value Source(s)

Molecular Formula C₉H₁₀O₂ [2]

Molecular Weight 150.17 g/mol [2]

CAS Number 637-27-4 [2]

Appearance

White or Colorless to Light

yellow powder, lump, or clear

liquid

[4]

Melting Point 20 °C [2][4][5]

Boiling Point 211 °C @ 760 mm Hg [4][5]

Density 1.05 g/cm³ [4][6]

Refractive Index 1.50 [7]

Solubility

Insoluble in water; Soluble in

alcohol and other organic

solvents.[1][5] Water solubility

is estimated at 1265 mg/L @

25 °C.[5]

Flash Point 85.20 °C - 86 °C [4][5]

Vapor Pressure
0.184 mmHg @ 25 °C

(estimated)
[5]

logP (o/w) 2.162 (estimated) [5]

Safety and Handling Information
Proper handling of phenyl propionate in a laboratory setting is crucial. Below is a summary of

its GHS classification and precautionary statements.
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Category Information Source(s)

Signal Word Warning

Hazard Statements

H227: Combustible liquid.

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye

irritation.[2] H335: May cause

respiratory irritation.[2]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking. P280:

Wear protective gloves/eye

protection/face protection.

P370 + P378: In case of fire:

Use dry sand, dry chemical or

alcohol-resistant foam to

extinguish. P403 + P235: Store

in a well-ventilated place. Keep

cool. P501: Dispose of

contents/container to an

approved waste disposal plant.

Laboratory Applications and Experimental Protocols
Phenyl propionate is a valuable reagent in various laboratory applications, primarily in organic

synthesis and analytical chemistry.[3]

Synthesis of Phenyl Propionate
One common method for synthesizing phenyl propionate is through the esterification of

phenol with propionyl chloride or propionic acid.[8][9]

A general workflow for the synthesis of phenyl propionate via the reaction of phenol with

propionyl chloride is outlined below.
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Synthesis of Phenyl Propionate Workflow

Experimental Protocol: Synthesis via Propionyl Chloride[8]

Combine equivalent quantities of phenol and propionyl chloride in a suitable reaction vessel.

Gently heat the mixture.

Continue heating until the evolution of hydrogen chloride gas ceases.

The resulting crude phenyl propionate can then be purified by distillation.
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Chemical Reactions
Hydrolysis

In the presence of strong acids or bases, phenyl propionate can undergo hydrolysis to yield

phenol and propanoic acid.[9] This reversible reaction is fundamental in both laboratory and

industrial settings.[9]
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Hydrolysis of Phenyl Propionate

Use in Analytical Chemistry
Phenyl propionate is utilized in chromatography techniques.[3] It has been demonstrated to

improve the separation performance of linear polycyclic aromatic hydrocarbons (PAHs) on

phenyl-type columns, providing better selectivity compared to conventional C18 columns.[3]

A generalized workflow for using phenyl propionate in an analytical setting is depicted below.
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Analytical Workflow Using Phenyl Propionate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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